![molecular formula C7H12O3 B1527448 Ethyl 2-cyclopropyl-2-hydroxyacetate CAS No. 1185387-66-9](/img/structure/B1527448.png)
Ethyl 2-cyclopropyl-2-hydroxyacetate
Overview
Description
Ethyl 2-cyclopropyl-2-hydroxyacetate is a chemical compound with the molecular formula C7H12O3 . It has a molecular weight of 144.168 .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopropyl group (a three-membered carbon ring), an ethyl group (a two-carbon chain), and a hydroxyacetate group (which contains a hydroxyl group and a carbonyl group)^ .Scientific Research Applications
Ethyl 2-cyclopropyl-2-hydroxyacetate is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and anti-cancer agents. It is also used in the synthesis of pesticides, herbicides, and fungicides. In addition, it has been used in the synthesis of dyes, fragrances, and flavors.
Mechanism of Action
Ethyl 2-cyclopropyl-2-hydroxyacetate acts as a proton acceptor, allowing it to react with protic acids to form cyclopropyl esters. This reaction is reversible, allowing this compound to act as a proton donor and react with alcohols to form cyclopropyl ethers. This ability to act as both a proton acceptor and donor makes this compound a useful reagent in organic synthesis.
Biochemical and Physiological Effects
This compound is not known to have any direct biochemical or physiological effects. However, it has been shown to be metabolized by certain bacteria, fungi, and plants, suggesting that it may have some indirect effects.
Advantages and Limitations for Lab Experiments
Ethyl 2-cyclopropyl-2-hydroxyacetate has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is readily available. It is also easy to handle and store, and it is relatively stable in the presence of light and oxygen. However, it is volatile and has a low flash point, so it should be handled with care.
Future Directions
Future research on Ethyl 2-cyclopropyl-2-hydroxyacetate may focus on its use in the synthesis of new drugs and other compounds. It may also be used to study the metabolism of other compounds, as well as its potential effects on biochemical and physiological processes. In addition, further research may be conducted to explore its potential applications in the synthesis of dyes, fragrances, and flavors. Finally, research may be conducted to determine the optimal conditions for synthesizing this compound, as well as its potential toxicity in humans and other organisms.
Properties
IUPAC Name |
ethyl 2-cyclopropyl-2-hydroxyacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-2-10-7(9)6(8)5-3-4-5/h5-6,8H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTPCONMBPLSHRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1CC1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185387-66-9 | |
Record name | ethyl 2-cyclopropyl-2-hydroxyacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.